Cas no 2171424-20-5 (2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methoxy-2-methylpropanoic acid)

• Product Name: 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methoxy-2-methylpropanoic acid
• CAS No: 2171424-20-5
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 6326469
• PubChem ID: 165872732
• Update Time: 2025-05-19

2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methoxy-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methoxy-2-methylpropanoic acid
• 2171424-20-5
• 2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-3-methoxy-2-methylpropanoic acid
• EN300-1492506

• Inchi： 1S/C25H30N2O6/c1-4-9-21(22(28)27-25(2,15-32-3)23(29)30)26-24(31)33-14-20-18-12-7-5-10-16(18)17-11-6-8-13-19(17)20/h5-8,10-13,20-21H,4,9,14-15H2,1-3H3,(H,26,31)(H,27,28)(H,29,30)/t21-,25?/m0/s1
• InChI Key： YFKSZXZTJXPPFZ-BWDMCYIDSA-N
• SMILES： O(C(N[C@H](C(NC(C(=O)O)(C)COC)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 114Ų

Additional information on 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methoxy-2-methylpropanoic acid

Comprehensive Analysis of 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methoxy-2-methylpropanoic acid (CAS No. 2171424-20-5)

The compound 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methoxy-2-methylpropanoic acid (CAS No. 2171424-20-5) is a sophisticated peptide derivative widely utilized in pharmaceutical research and organic synthesis. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a methoxy-methylpropanoic acid moiety, makes it a valuable intermediate in the development of bioactive molecules. Researchers are increasingly focusing on this compound due to its potential applications in drug discovery and peptide-based therapeutics, aligning with the growing demand for precision medicine.

One of the most searched topics in AI-driven drug discovery is the role of protected amino acids like 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methoxy-2-methylpropanoic acid. This compound’s Fmoc group is critical for solid-phase peptide synthesis (SPPS), a technique revolutionizing the production of custom peptides. With the rise of machine learning in chemistry, scientists are leveraging its structural features to predict peptide stability and bioactivity, addressing common queries such as "How do Fmoc-protected peptides enhance drug development?" and "What are the latest advances in peptide synthesis?".

The methoxy-methylpropanoic acid segment of this compound also contributes to its solubility and stereochemical control, key factors in formulation science. Recent studies highlight its relevance in targeted drug delivery systems, particularly for cancer therapeutics and neurological disorders. As the pharmaceutical industry shifts toward green chemistry, researchers are exploring eco-friendly synthesis routes for derivatives like CAS No. 2171424-20-5, responding to popular searches like "Sustainable peptide synthesis methods" and "Green alternatives in medicinal chemistry."

In summary, 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methoxy-2-methylpropanoic acid exemplifies the intersection of cutting-edge chemistry and biomedical innovation. Its versatility in peptide engineering and alignment with trending research themes ensures its continued prominence in scientific literature and industrial applications.